(4Ar,8aS)-6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine

• IUPAC Name: (4aR,8aS)-6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine
• InChI: InChI=1S/C9H18N2O/c1-2-11-5-3-9-8(7-11)10-4-6-12-9/h8-10H,2-7H2,1H3/t8-,9+/m1/s1
• InChI Key: QCXAZFGAIOFYNS-BDAKNGLRSA-N
• Canonical SMILES: CCN1CCC2C(C1)NCCO2
• Isomeric SMILES: CCN1CC[C@H]2[C@@H](C1)NCCO2
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance and state under standard conditions.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This could include its reactivity with other compounds, its stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and reactivity. Techniques like mass spectrometry and infrared spectroscopy might be used.

Scientific Research Applications

However, oxazine derivatives in general have been reported to possess important biological activities and are valuable synthetic intermediates. . .

Mechanism of Action

Mode of Action

It has been theoretically demonstrated that the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between a low-conducting and a high-conducting state . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in their function.

Biochemical Pathways

The specific biochemical pathways affected by (4Ar,8aS)-6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine are currently unknown. The compound’s potential to switch single-molecule junctions between different conducting states

Result of Action

Given the compound’s potential to switch single-molecule junctions between different conducting states , it may have significant effects on cellular electrical properties, but this remains to be confirmed through experimental studies.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing and data from Material Safety Data Sheets (MSDS). This could include information on toxicity, flammability, and environmental impact.